3-Methoxy-4-(4-methylsulfonylphenyl)benzoic acid, 95%

• IUPAC Name: 3-methoxy-4-(4-methylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C15H14O5S/c1-20-14-9-11(15(16)17)5-8-13(14)10-3-6-12(7-4-10)21(2,18)19/h3-9H,1-2H3,(H,16,17)
• InChI Key: HAKATVPWTIXJIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=CC=C(C=C2)S(=O)(=O)C
• Molecular Formula: C15H14O5S
• DSSTOX Substance ID: DTXSID60691655
• Molecular Weight: 306.3 g/mol
• CAS RN: 1261913-26-1

Description

3-Methoxy-4-(4-methylsulfonylphenyl)benzoic acid, 95%, is a compound with a wide range of applications in scientific research and lab experiments. The compound is a derivative of benzoic acid, which is a carboxylic acid, and has a methoxy group attached to the benzene ring. It is a white powder and is soluble in water, methanol, and ethyl acetate. Due to its solubility, 3-Methoxy-4-(4-methylsulfonylphenyl)benzoic acid, 95%, is used in a variety of applications in scientific research and lab experiments.

Scientific Research Applications

3-Methoxy-4-(4-methylsulfonylphenyl)benzoic acid, 95%, is used in a variety of scientific research applications. It is used as a synthetic intermediate in the manufacture of pharmaceuticals and other compounds. It is also used as a reagent in organic syntheses, as a catalyst in various reactions, and as a chromatographic stationary phase. Additionally, it is used in the synthesis of other compounds, such as nitrobenzene derivatives and other aromatic compounds.

Mechanism of Action

The mechanism of action of 3-Methoxy-4-(4-methylsulfonylphenyl)benzoic acid, 95%, is not well understood. However, it is believed to act as a chelating agent, binding to metal ions and forming complexes. This action is thought to be responsible for its ability to catalyze a variety of reactions and its use as a chromatographic stationary phase.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Methoxy-4-(4-methylsulfonylphenyl)benzoic acid, 95%, have not been fully studied. However, it is believed to have some effects on the body. It is known to interact with proteins, enzymes, and other molecules in the body, which can lead to changes in the body’s metabolism, as well as changes in the body’s ability to absorb nutrients. Additionally, it has been shown to have some anti-inflammatory properties, as well as some antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Methoxy-4-(4-methylsulfonylphenyl)benzoic acid, 95%, in lab experiments are that it is a relatively inexpensive compound, it is soluble in a variety of solvents, and it is relatively stable. Additionally, it can be used as a reagent in organic syntheses, as a catalyst in various reactions, and as a chromatographic stationary phase. The main limitation of using this compound in lab experiments is that its mechanism of action is not well understood, and its effects on the body have not been fully studied.

Future Directions

There are several potential future directions for research on 3-Methoxy-4-(4-methylsulfonylphenyl)benzoic acid, 95%. These include further research into its mechanism of action, its effects on the body, and its potential uses in drug development and other applications. Additionally, research could be conducted into its use as a reagent in organic syntheses, as a catalyst in various reactions, and as a chromatographic stationary phase. Finally, research could be conducted into its potential as an antioxidant and anti-inflammatory agent.

Synthesis Methods

3-Methoxy-4-(4-methylsulfonylphenyl)benzoic acid, 95%, can be synthesized in several different ways. One of the most common methods is by reacting 4-methylsulfonylphenylacetic acid with aqueous sodium hydroxide, which yields the desired compound. Another method involves the reaction of 4-methylsulfonylphenylacetic acid with sodium methoxide in methanol, which yields the desired compound.